Cas no 2228461-46-7 (4-(3-aminobutyl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(3-aminobutyl)-2-(dimethylamino)methylphenol
• CAS No: 2228461-46-7
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5800916
• PubChem ID: 165638668
• Update Time: 2025-06-09

4-(3-aminobutyl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminobutyl)-2-(dimethylamino)methylphenol
• EN300-1754517
• 2228461-46-7
• 4-(3-aminobutyl)-2-[(dimethylamino)methyl]phenol

• Inchi： 1S/C13H22N2O/c1-10(14)4-5-11-6-7-13(16)12(8-11)9-15(2)3/h6-8,10,16H,4-5,9,14H2,1-3H3
• InChI Key： KCSFXQIYOQQSKL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)CCC(C)N

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(3-aminobutyl)-2-(dimethylamino)methylphenol

Comprehensive Overview of 4-(3-aminobutyl)-2-(dimethylamino)methylphenol (CAS No. 2228461-46-7)

4-(3-aminobutyl)-2-(dimethylamino)methylphenol (CAS No. 2228461-46-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its phenolic and amino functional groups, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its synergistic effects with other bioactive molecules, making it a subject of ongoing studies in targeted therapy and enzyme modulation.

The molecular structure of 4-(3-aminobutyl)-2-(dimethylamino)methylphenol includes a phenol ring substituted with a dimethylamino group and an aminobutyl side chain. This configuration allows for versatile interactions with biological targets, such as receptors and enzymes, which are critical in signal transduction pathways. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking simulations, where their binding affinities are computationally predicted.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 4-(3-aminobutyl)-2-(dimethylamino)methylphenol in medicine?" Current research suggests its relevance in neurological disorders and inflammatory conditions, owing to its ability to modulate specific biochemical pathways. Additionally, its low toxicity profile and high bioavailability make it a promising candidate for further preclinical studies. These attributes align with the growing demand for safer therapeutic agents in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of 4-(3-aminobutyl)-2-(dimethylamino)methylphenol involves multi-step organic reactions, including alkylation and amination processes. Optimizing these synthetic routes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yield. The compound's stability under physiological conditions further enhances its appeal for formulation development and drug delivery systems.

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The future of 4-(3-aminobutyl)-2-(dimethylamino)methylphenol lies in its potential to bridge gaps in precision medicine and personalized therapeutics. As the scientific community continues to uncover its mechanisms of action, this compound may play a pivotal role in addressing unmet medical needs. Its compatibility with high-throughput screening technologies also positions it as a valuable asset in drug discovery pipelines worldwide.